N-Cyclohexyl-1-[(2-nitrophenyl)sulfonyl]piperidine-3-carboxamide

• CAS No.: 872506-51-9
• Molecular Formula: C18H25N3O5S
• Molecular Weight: 395.5 g/mol
• IUPAC Name: N-cyclohexyl-1-(2-nitrophenyl)sulfonylpiperidine-3-carboxamide
• InChI: InChI=1S/C18H25N3O5S/c22-18(19-15-8-2-1-3-9-15)14-7-6-12-20(13-14)27(25,26)17-11-5-4-10-16(17)21(23)24/h4-5,10-11,14-15H,1-3,6-9,12-13H2,(H,19,22)
• InChI Key: JRVXGJOZIQWGLG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C2CCCN(C2)S(=O)(=O)C3=CC=CC=C3[N+](=O)[O-]

Description

N-Cyclohexyl-1-[(2-nitrophenyl)sulfonyl]piperidine-3-carboxamide is a useful research compound. Its molecular formula is C18H25N3O5S and its molecular weight is 395.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-nitrobenzene-1-sulfonyl chloride (12.3 mg) and N-cyclohexylpiperidine-3-carboxamide (TFA salt, 18 mg) from Step 2 in 0.2 mL acetonitrile was added triethylamine (19.3 μL). The reaction mixture was stirred at RT for 2 hours and directly purified by HPLC to give 13.2 mg of desired product. LCMS: m/z 396.1 (M+H)+; 813.3 (2M+Na)+.